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molecular formula C6H5NO5S B1195941 2-Nitrobenzenesulfonic acid CAS No. 31212-28-9

2-Nitrobenzenesulfonic acid

Cat. No. B1195941
CAS RN: 31212-28-9
M. Wt: 203.17 g/mol
InChI Key: HWTDMFJYBAURQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06908719B1

Procedure details

A 2-nitrobenzenesulfonic acid derivative (e.g. sodium 2-nitrobenzenesulfonate) or a 3-nitrobenzenesuflonic acid derivative (e.g. sodium 3-nitrobenzenesulfonate) and nitrobenzene are treated with zinc dust in the presence of an alkali (e.g. sodium hydroxide) and the resulting hydrazobenzene derivative is treated with sulfuric acid, to give the corresponding 4,4′-diaminobiphenyl derivative. This is diazotized using sodium nitrite under acidic conditions in the presence of hydrochloric acid, followed by reaction with sodium azide, to give the desired product.
Name
2-nitrobenzenesulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium 3-nitrobenzenesulfonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
zinc
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
hydrazobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4,4′-diaminobiphenyl

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1S(O)(=O)=O)([O-])=O.[N+:14]([C:17]1[CH:18]=[C:19](S([O-])(=O)=O)[CH:20]=[CH:21][CH:22]=1)([O-])=O.[Na+].[N+](C1C=CC=CC=1)([O-])=O.[OH-].[Na+].N(C1C=CC=CC=1)NC1C=CC=CC=1.S(=O)(=O)(O)O>[Zn]>[NH2:1][C:4]1[CH:9]=[CH:8][C:7]([C:20]2[CH:19]=[CH:18][C:17]([NH2:14])=[CH:22][CH:21]=2)=[CH:6][CH:5]=1 |f:1.2,4.5|

Inputs

Step One
Name
2-nitrobenzenesulfonic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C1=C(C=CC=C1)S(=O)(=O)O
Name
sodium 3-nitrobenzenesulfonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(C=CC1)S(=O)(=O)[O-].[Na+]
Name
nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=CC=C1
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Name
zinc
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Zn]
Step Two
Name
hydrazobenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(NC1=CC=CC=C1)C1=CC=CC=C1
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4,4′-diaminobiphenyl
Type
product
Smiles
NC1=CC=C(C=C1)C1=CC=C(C=C1)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.